1-(1-ethyl-1H-pyrazol-3-yl)ethanamine

• IUPAC Name: 1-(1-ethylpyrazol-3-yl)ethanamine
• InChI: InChI=1S/C7H13N3/c1-3-10-5-4-7(9-10)6(2)8/h4-6H,3,8H2,1-2H3
• InChI Key: CUFUZDIZPDUDPV-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CC(=N1)C(C)N
• Molecular Formula: C7H13N3
• DSSTOX Substance ID: DTXSID20588678
• Molecular Weight: 139.20 g/mol
• CAS RN: 911788-34-6

Description

1-(1-ethyl-1H-pyrazol-3-yl)ethanamine, also known as 1-ethyl-3-pyrazolyl ethanamine, is an organonitrogen compound with a molecular weight of 161.21 g/mol. It is a colorless, volatile liquid with a pungent odor and a melting point of −25.5 °C. 1-(1-ethyl-1H-pyrazol-3-yl)ethanamine is a key intermediate in the synthesis of a wide range of pharmaceuticals and agrochemicals. It is also used as a starting material in the synthesis of various heterocyclic compounds and as an additive in the production of lubricants and plastics.

Scientific Research Applications

Synthesis and Chelating Agents

One study describes the synthesis of new chelating agents incorporating the pyrazole moiety, including derivatives of 1-(1-ethyl-1H-pyrazol-3-yl)ethanamine. These compounds were synthesized through condensation reactions, yielding products fully substituted by pyrazol-1-ylmethyl groups. The resultant chelating agents showed excellent yields, highlighting their potential for further application in coordination chemistry and metal ion sequestration Driessen, 2010.

Molecular Structures and Tautomerism

Another research focus is on the molecular structure and tautomerism of pyrazole derivatives. A study involving the synthesis and structural analysis of enaminones derived from pyrazole compounds revealed insights into their tautomerism and intramolecular hydrogen bonding. These findings are crucial for understanding the chemical behavior and potential applications of these compounds in designing more effective molecules for various purposes Brbot-Šaranović et al., 2001.

Metal Complex Formation

Research into low symmetry pyrazole-based ligands, such as 1-(1-ethyl-1H-pyrazol-3-yl)ethanamine derivatives, has led to the development of novel metal complexes. These studies have characterized the coordination behavior of these ligands, resulting in complexes with diverse metal ions. Such complexes have potential applications in catalysis, materials science, and as precursors for further synthetic applications Cubanski et al., 2013.

Ligand Substitution and Decomposition

There's also interest in the stability and decomposition pathways of pyrazole-based ligands when forming complexes with metals like copper. Studies have identified conditions under which ligand decomposition occurs, shedding light on the stability and reactivity of these complexes. This information is vital for designing more stable compounds for various industrial and research applications Cubanski et al., 2013.

Antimicrobial Activity

The antimicrobial activity of pyrazole derivatives has been investigated, with some compounds showing promising results against common pathogenic bacteria. This research opens the door to developing new antimicrobial agents based on the pyrazole scaffold, potentially addressing the growing concern of antibiotic resistance Asif et al., 2021.